![molecular formula C9H8O5S B5868608 2-[(carboxymethyl)sulfinyl]benzoic acid](/img/structure/B5868608.png)
2-[(carboxymethyl)sulfinyl]benzoic acid
Overview
Description
2-[(Carboxymethyl)sulfinyl]benzoic acid, also known as CMSB, is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic properties. This compound belongs to the class of sulfinylbenzoic acids and has been shown to exhibit a range of interesting biological activities.
Mechanism of Action
The exact mechanism of action of 2-[(carboxymethyl)sulfinyl]benzoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of cancer and inflammatory diseases.
Biochemical and Physiological Effects:
2-[(carboxymethyl)sulfinyl]benzoic acid has been shown to exhibit a range of interesting biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the expression of certain genes that are involved in cancer and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(carboxymethyl)sulfinyl]benzoic acid is its potential therapeutic properties, which make it an interesting compound for further research. However, one of the limitations of 2-[(carboxymethyl)sulfinyl]benzoic acid is that it can be difficult to synthesize and purify, which can make it challenging to work with in a laboratory setting.
Future Directions
There are many potential future directions for research on 2-[(carboxymethyl)sulfinyl]benzoic acid. Some of these include:
1. Further studies on the mechanism of action of 2-[(carboxymethyl)sulfinyl]benzoic acid and its potential targets.
2. Investigation of the potential use of 2-[(carboxymethyl)sulfinyl]benzoic acid in combination with other drugs for the treatment of cancer and inflammatory diseases.
3. Development of new synthetic methods for the production of 2-[(carboxymethyl)sulfinyl]benzoic acid.
4. Studies on the pharmacokinetics and pharmacodynamics of 2-[(carboxymethyl)sulfinyl]benzoic acid to better understand its potential therapeutic properties.
5. Investigation of the potential use of 2-[(carboxymethyl)sulfinyl]benzoic acid in other disease areas, such as neurodegenerative diseases.
Synthesis Methods
The synthesis of 2-[(carboxymethyl)sulfinyl]benzoic acid involves the reaction of 2-bromo-5-nitrobenzoic acid with sodium sulfinate in the presence of a copper catalyst. This reaction results in the formation of 2-[(carboxymethyl)sulfinyl]benzoic acid, which can be purified using various chromatographic techniques.
Scientific Research Applications
2-[(carboxymethyl)sulfinyl]benzoic acid has been studied extensively in scientific research due to its potential therapeutic properties. One of the key areas of research has been in the field of cancer treatment, where 2-[(carboxymethyl)sulfinyl]benzoic acid has been shown to exhibit antitumor activity. In addition, 2-[(carboxymethyl)sulfinyl]benzoic acid has also been studied for its potential use in the treatment of various inflammatory diseases.
properties
IUPAC Name |
2-(carboxymethylsulfinyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O5S/c10-8(11)5-15(14)7-4-2-1-3-6(7)9(12)13/h1-4H,5H2,(H,10,11)(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUDXKPVDLYKZTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)S(=O)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Carboxymethylsulfinyl)benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~1~-[3-methoxy-4-(2-phenylethoxy)benzylidene]-1H-tetrazole-1,5-diamine](/img/structure/B5868535.png)
![benzaldehyde [4-(4-methylphenyl)-6-phenyl-2-pyrimidinyl]hydrazone](/img/structure/B5868541.png)
![ethyl 7-methyl-8-phenyl-4-propylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate](/img/structure/B5868545.png)
![N-[4-(benzyloxy)phenyl]-2,4-dimethylbenzamide](/img/structure/B5868580.png)
![1-[(1-naphthyloxy)acetyl]-4-(2-pyridinyl)piperazine](/img/structure/B5868584.png)
![2-({3-[3-(4-morpholinyl)propyl]-4-oxo-3,4-dihydro-2-quinazolinyl}thio)acetamide](/img/structure/B5868596.png)
![2-methyl-3-nitro-N-[3-(trifluoromethyl)phenyl]benzamide](/img/structure/B5868602.png)
![2-ethoxy-6-{[4-(2-methoxyphenyl)-1-piperazinyl]methyl}phenol](/img/structure/B5868614.png)